Cas no 593237-01-5 ( )

• Product name: &nbsp
• CAS No: 593237-01-5
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• CID: 949979

  Chemical and Physical Properties

Names and Identifiers

• 2-[(7-Ethyl-3-formyl-1H-indol-1-yl)methyl]benzonitrile
• Benzonitrile, 2-[(7-ethyl-3-formyl-1H-indol-1-yl)methyl]- (9CI)
• Benzonitrile, 2-[(7-ethyl-3-formyl-1H-indol-1-yl)methyl]-
•  

• Inchi： 1S/C19H16N2O/c1-2-14-8-5-9-18-17(13-22)12-21(19(14)18)11-16-7-4-3-6-15(16)10-20/h3-9,12-13H,2,11H2,1H3
• InChI Key： RVKOYHVPOBGUEJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1CN1C2=C(C=CC=C2CC)C(C=O)=C1

Computed Properties

• Exact Mass: 288.12638
• Monoisotopic Mass: 288.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 513.3±45.0 °C(Predicted)
• PSA: 45.79